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Compound of Interest

Compound Name: 3-ETHOXYPROPANAL

Cat. No.: B1330410 Get Quote

An In-depth Technical Guide to 3-
Ethoxypropanal
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethoxypropanal, also known by its synonym 3-ethoxypropionaldehyde, is an organic

chemical compound classified as an aldehyde and an ether. Its chemical structure, featuring

both a reactive aldehyde group and a stable ether linkage, makes it a potentially useful

intermediate and building block in organic synthesis. This guide provides a comprehensive

overview of its chemical and physical properties, a plausible synthetic approach, and its

potential applications in research and development, particularly within the pharmaceutical and

chemical industries.

Core Chemical Information
The fundamental identifiers and properties of 3-ethoxypropanal are summarized below.
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Property Value Reference

CAS Number 2806-85-1 [1]

Molecular Formula C5H10O2 [1]

Molecular Weight 102.13 g/mol [2]

IUPAC Name 3-ethoxypropanal [3]

Synonyms
3-Ethoxypropionaldehyde,

beta-Ethoxypropionaldehyde
[3][4]

Appearance
Colorless liquid (inferred from

related compounds)

Boiling Point

Not precisely determined,

though related compounds

have boiling points in the

range of 160-161 °C

[5]

Solubility
Expected to be soluble in

water
[4]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-ethoxypropanal are not

extensively documented in readily available literature, a common and logical method for its

preparation is through the oxidation of the corresponding primary alcohol, 3-ethoxy-1-propanol.

[6]

Plausible Synthetic Route: Oxidation of 3-Ethoxy-1-
propanol
This method involves the conversion of the primary alcohol group of 3-ethoxy-1-propanol into

an aldehyde. Various oxidizing agents can be employed for this transformation. A mild oxidizing

agent is preferable to prevent over-oxidation to the carboxylic acid.

Reaction Scheme:
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Reactants Products

3-Ethoxy-1-propanol 3-Ethoxypropanal
Oxidation

Mild Oxidizing Agent
(e.g., PCC, Swern Oxidation) Reduced Oxidant

Potential Synthetic Transformations

Product Classes

3-Ethoxypropanal

Reductive Amination Wittig Reaction Aldol Condensation Heterocycle Formation

Substituted Amines Alkenes α,β-Unsaturated Carbonyls Heterocyclic Compounds

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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